Cas no 2680658-94-8 (benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate)

• Product Name: benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate
• CAS No: 2680658-94-8
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5632941
• PubChem ID: 165918718
• Update Time: 2025-05-19

benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287212
• benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate
• 2680658-94-8

• Inchi： 1S/C15H14N2O4/c18-11-7-4-8-12-13(11)16-14(21-12)17-15(19)20-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,16,17,19)
• InChI Key： HZTQUGCLFNSMCM-UHFFFAOYSA-N
• SMILES： O1C(NC(=O)OCC2C=CC=CC=2)=NC2C(CCCC1=2)=O

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.4Ų

Additional information on benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate

Introduction to Benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate (CAS No. 2680658-94-8)

Benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2680658-94-8, has garnered attention due to its structural similarity to various bioactive molecules and its potential applications in drug development. The presence of a benzoxazole core and a carbamate functional group makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl ring system. This specific arrangement of functional groups suggests that the compound may exhibit diverse pharmacological properties. The benzoxazole ring is known for its presence in numerous pharmacologically active agents, often contributing to their biological efficacy.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzoxazole derivatives. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The carbamate group in Benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate adds an additional layer of functionality that could enhance its interactions with biological targets. This makes the compound an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural diversity. The combination of the benzyl and carbamate groups with the benzoxazole core creates a unique molecular profile that may not be replicated by other known compounds. This structural uniqueness could translate into novel mechanisms of action and potentially lower rates of resistance development when used in therapeutic applications.

Recent studies have begun to explore the biological activity of various benzoxazole derivatives. For instance, some researchers have reported that certain benzoxazole-based compounds exhibit significant inhibitory effects on enzymes involved in cancer cell proliferation. While specific data on Benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate is still limited, these findings suggest that it may share similar properties and could be explored further for its potential anticancer applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the carbamate group necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like Benzyl N-(4-oxo-4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)carbamate more efficiently and on larger scales.

In addition to its potential therapeutic applications, this compound may also find utility in research settings as a tool compound for studying biological pathways. Its unique structure and predicted bioactivity make it a valuable asset for researchers aiming to develop new drugs or understand existing ones better. The ability to modify specific parts of its molecular structure allows scientists to tailor its properties for various experimental purposes.

The chemical properties of Benzyl N-(4-oxyo-o.o.o.o-tetrahydro-o,-3-benzo-oazo-l o)-carbamate also make it an interesting subject for computational studies. Molecular modeling techniques can be employed to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help in designing more effective derivatives with enhanced biological activity.

In conclusion，Benzyl N-(4-oxyo-o.o.o.o-tetrahydro-o,-3-benzo-oazo-l o)-carbamate (CAS No. 2680658_94_8) represents a promising area of research in pharmaceutical chemistry。 Its unique molecular structure，combined with its potential biological activities，make it an attractive candidate for further investigation。 As our understanding of drug design and development continues to evolve，compounds like this one will play an increasingly important role in discovering new treatments for various diseases。